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Calteridol Calcium: Contrast Agent and Calcium
Source

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calteridol calcium

CAS No.: 121915-83-1

Cat. No.: S3334718

Calteridol is a calcium salt complex used in clinical and research settings, primarily for its paramagnetic

properties in MRI and as a source of calcium ions in experimental biology.

Property Description

Primary Application MRI contrast agent; calcium source in liposome preparation for research [1]
[2]

Mechanism as Paramagnetic gadolinium complex shortens T1 relaxation time of nearby

Contrast Agent water protons, enhancing MRI signal intensity (brightness) [1]

Mechanism as Provides Ca?* ions; vital for signal transduction, muscle contraction, bone

Calcium Source health, and enzyme cofactor [3]

Experimental Workflow for Liposome Preparation

The following diagram outlines a research protocol using Calteridol as a calcium source in preparing

liposomes for drug delivery systems, based on a cited methodology [2].
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The experimental workflow for incorporating Calteridel calcium into liposomes [2].
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Knowledge Gaps and Further Research

Based on the search results, Calteridol calcium's primary characterized mechanism is physical (enhancing
MRI contrast) [1]. Its role in biological research is often as a tool or reagent, such as a calcium source [2].
The search did not reveal specific "Calteridol calcium" signaling pathways or deep therapeutic mechanisms

of action, as might be expected for a drug molecule.

To find more detailed information, you could:

¢ Probe Specific Databases: Search for "Calteridol" or its chemical structure in specialized databases
like PubChem or the IUPHARIBPS Guide to Pharmacology.

¢ Investigate the Core Component: Explore the biological pathways of calcium ions (Ca?*) using
resources like Reactome or KEGG PATHWAY.

e Examine Related Agents: Research the biological interactions and toxicology of other gadolinium-
based contrast agents for potential parallels.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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